Cas no 211-42-7 (7H-Tetrazolo[5,1-i]purine)

7H-Tetrazolo[5,1-i]purine structure
7H-Tetrazolo[5,1-i]purine structure
Product Name:7H-Tetrazolo[5,1-i]purine
CAS No:211-42-7
MF:C5H3N7
MW:161.124218225479
CID:1108931
PubChem ID:135491029
Update Time:2025-04-20

7H-Tetrazolo[5,1-i]purine Chemical and Physical Properties

Names and Identifiers

    • 7H-Tetrazolo[5,1-i]purine
    • 7(9)H-tetrazolo[5,1-i]purine
    • 7H-s-triazolo[3,4-i]purine-3(2H)-thione
    • 7H-s-triazolo< 3,4-i> purine-3(2H)-thione
    • 7H-Tetrazolo< 5,1-i> purin
    • AC1NA2R9
    • NSC404822
    • Tetrazolo< 1,5-i> -purin
    • Tetrazolo< 5,1-i> purin
    • CCG-40475
    • NSC82567
    • 211-42-7
    • NSC-82567
    • DTXSID90943412
    • tetrazolo[5,1-i]purine
    • Inchi: 1S/C5H3N7/c1-6-3-4(7-1)8-2-12-5(3)9-10-11-12/h1-2H,(H,6,7)
    • InChI Key: IJFNQZGFYGJHFX-UHFFFAOYSA-N
    • SMILES: N12C=NC3=C(C1=NN=N2)NC=N3

Computed Properties

  • Exact Mass: 161.04519
  • Monoisotopic Mass: 161.044993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.4
  • XLogP3: -0.4

Experimental Properties

  • Density: 2.42
  • Boiling Point: 303.7°C at 760 mmHg
  • Flash Point: 137.5°C
  • Refractive Index: 2.363
  • PSA: 77.07
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